Cas no 2228799-17-3 (2,3-dihydro-1H-indene-4-sulfonyl fluoride)

• Product Name: 2,3-dihydro-1H-indene-4-sulfonyl fluoride
• CAS No: 2228799-17-3
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5992713
• PubChem ID: 165870566
• Update Time: 2025-11-05

2,3-dihydro-1H-indene-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indene-4-sulfonyl fluoride
• EN300-1584330
• 2228799-17-3

• Inchi： 1S/C9H9FO2S/c10-13(11,12)9-6-2-4-7-3-1-5-8(7)9/h2,4,6H,1,3,5H2
• InChI Key： HAGYONUTUPPAIS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2CCCC=21)(=O)(=O)F

Computed Properties

• Exact Mass: 200.03072886g/mol
• Monoisotopic Mass: 200.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,3-dihydro-1H-indene-4-sulfonyl fluoride

Recent Advances in the Study of 2,3-dihydro-1H-indene-4-sulfonyl fluoride (CAS: 2228799-17-3)

The compound 2,3-dihydro-1H-indene-4-sulfonyl fluoride (CAS: 2228799-17-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique reactivity and potential applications in drug discovery. This sulfonyl fluoride derivative is part of a growing class of compounds known for their ability to engage in selective covalent modifications of proteins, making them valuable tools for target identification and therapeutic development. Recent studies have explored its utility as a chemical probe and its role in covalent inhibitor design, particularly in the context of serine hydrolases and other nucleophilic enzyme families.

One of the key advancements in the study of 2,3-dihydro-1H-indene-4-sulfonyl fluoride is its application in activity-based protein profiling (ABPP). Researchers have demonstrated its efficacy in labeling active sites of enzymes, enabling the identification of novel drug targets and the characterization of enzyme function in complex biological systems. The compound's sulfonyl fluoride moiety exhibits high electrophilicity, allowing it to form stable covalent adducts with nucleophilic amino acids such as serine, threonine, and tyrosine. This property has been leveraged in the development of covalent inhibitors for diseases such as cancer, inflammation, and infectious diseases.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the structural determinants of 2,3-dihydro-1H-indene-4-sulfonyl fluoride's reactivity and selectivity. Using X-ray crystallography and mass spectrometry, the team elucidated the binding modes of the compound with various serine hydrolases, revealing insights into its mechanism of action. The study highlighted the compound's potential as a scaffold for the design of next-generation covalent inhibitors with improved pharmacokinetic properties and reduced off-target effects. Additionally, computational modeling approaches were employed to predict the reactivity of the sulfonyl fluoride group in different biological contexts, further expanding its utility in drug discovery.

Another significant development involves the use of 2,3-dihydro-1H-indene-4-sulfonyl fluoride in the synthesis of proteolysis-targeting chimeras (PROTACs). By incorporating the sulfonyl fluoride moiety into bifunctional molecules, researchers have successfully targeted disease-relevant proteins for degradation via the ubiquitin-proteasome system. This innovative approach has shown promise in overcoming drug resistance and addressing previously undruggable targets. The compound's compatibility with click chemistry has also facilitated its use in bioorthogonal labeling strategies, enabling real-time visualization of enzyme activity in living cells.

Despite these advancements, challenges remain in the optimization of 2,3-dihydro-1H-indene-4-sulfonyl fluoride-based compounds for clinical applications. Issues such as selectivity, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the compound's versatility and its potential to drive innovation in chemical biology and drug discovery. Future directions may include the exploration of its applications in targeted protein degradation, the development of novel diagnostic tools, and the discovery of new therapeutic modalities.